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Compound of Interest

Compound Name: Antimony-125

Cat. No.: B081612 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and experimental protocols for utilizing

Antimony-125 (¹²⁵Sb) as a tracer in environmental monitoring studies. It is intended for

researchers, scientists, and professionals in drug development who are interested in the

environmental fate and transport of antimony.

Application Notes
Antimony-125 is a radioisotope of antimony with a half-life of 2.758 years, decaying by beta

and gamma emission.[1] It is a fission product of Uranium-235 and can be found in the liquid

radwaste of nuclear power plants.[2] These properties make ¹²⁵Sb a useful tracer for studying

the behavior of antimony in various environmental compartments, such as soil, water, and

sediments.

Key Applications:

Environmental Fate and Transport Studies: ¹²⁵Sb can be introduced into controlled

experimental systems (e.g., soil columns, aquatic mesocosms) to trace the movement,

partitioning, and transformation of antimony. This data is crucial for understanding its mobility

and potential for groundwater contamination or bioaccumulation.
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Sorption/Desorption and Leaching Studies: By spiking soil or sediment samples with ¹²⁵Sb,

researchers can quantify the extent and rate of antimony sorption to soil particles and its

potential for leaching into the surrounding environment under various conditions (e.g.,

changing pH, redox potential).

Bioaccumulation and Trophic Transfer Studies: ¹²⁵Sb can be used in aquatic or terrestrial

ecosystem models to investigate its uptake, accumulation, and transfer through different

trophic levels of the food chain.[3][4]

Validation of Remediation Technologies: The efficacy of different remediation techniques for

antimony-contaminated sites can be evaluated by monitoring the removal or immobilization

of ¹²⁵Sb in treated samples.

Physicochemical Properties of Antimony-125:

Property Value

Half-life 2.758 years[1]

Decay Mode Beta (β⁻) and Gamma (γ) emission[2]

Primary Gamma Energies 427.9 keV, 600.6 keV, 635.9 keV

Chemical Forms in Environment Predominantly Sb(III) and Sb(V)

Experimental Protocols
Protocol for a Soil Column Leaching Study using ¹²⁵Sb
This protocol outlines the steps for conducting a soil column experiment to investigate the

leaching potential of antimony using ¹²⁵Sb as a tracer.

Materials:

Soil samples (air-dried and sieved)

Glass columns

Peristaltic pump
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Fraction collector

¹²⁵Sb tracer solution (in a suitable chemical form, e.g., K[Sb(OH)₆] for Sb(V))

Scintillation cocktail and vials

Liquid scintillation counter or gamma spectrometer

Procedure:

Soil Characterization: Thoroughly characterize the physical and chemical properties of the

soil, including texture, pH, organic matter content, and background antimony concentration.

Column Packing: Uniformly pack the soil into the glass columns to a desired bulk density,

avoiding any preferential flow paths.

Pre-equilibration: Saturate the soil columns with a background electrolyte solution (e.g., 0.01

M CaCl₂) from the bottom up to establish steady-state flow conditions.

Tracer Application: Introduce a pulse of the ¹²⁵Sb tracer solution to the top of the soil column

at a known concentration and activity.

Leaching: Leach the columns with the background electrolyte solution at a constant flow rate

using a peristaltic pump.

Effluent Collection: Collect the leachate in fractions at regular time intervals using a fraction

collector.

Sample Analysis:

Measure the activity of ¹²⁵Sb in each leachate fraction using a liquid scintillation counter or

a gamma spectrometer.

At the end of the experiment, section the soil column and determine the ¹²⁵Sb activity in

each soil segment to assess its distribution.

Data Analysis: Construct breakthrough curves by plotting the relative concentration of ¹²⁵Sb

in the leachate (C/C₀) against the number of pore volumes leached. Model the breakthrough
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curves to determine transport parameters such as the retardation factor and dispersion

coefficient.

Protocol for Sequential Extraction of ¹²⁵Sb from Soil and
Sediment
This protocol describes a method for determining the partitioning of ¹²⁵Sb among different

geochemical fractions in soil or sediment samples.

Materials:

¹²⁵Sb contaminated soil/sediment samples

Centrifuge and centrifuge tubes

Shaker

Extraction reagents (see table below)

Gamma spectrometer

Procedure:

Sample Preparation: Homogenize the soil or sediment sample and weigh a known amount

(e.g., 1-5 g) into a centrifuge tube.

Sequential Extraction Steps: Perform the following extraction steps sequentially on the same

sample. After each step, centrifuge the sample, decant the supernatant for analysis, and

wash the residue with deionized water before proceeding to the next step.
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Fraction Reagent

F1: Exchangeable 1 M MgCl₂, pH 7.0

F2: Carbonate bound 1 M NaOAc, pH 5.0

F3: Fe-Mn oxide bound 0.04 M NH₂OH·HCl in 25% (v/v) HOAc

F4: Organically bound
30% H₂O₂ in 0.02 M HNO₃, pH 2.0, then 3.2 M

NH₄OAc in 20% (v/v) HNO₃

F5: Residual Digestion with aqua regia (HCl:HNO₃, 3:1)

Analysis: Measure the ¹²⁵Sb activity in the extracts from each fraction using a gamma

spectrometer.

Data Analysis: Calculate the percentage of ¹²⁵Sb in each fraction relative to the total ¹²⁵Sb

activity in the sample.

Data Presentation
Table 1: Quantitative Data from a Simulated ¹²⁵Sb Soil
Column Leaching Experiment
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Pore Volume
¹²⁵Sb Activity in Leachate
(Bq/mL)

Relative Concentration
(C/C₀)

0.5 0.12 0.012

1.0 0.85 0.085

1.5 2.54 0.254

2.0 4.88 0.488

2.5 6.91 0.691

3.0 8.53 0.853

3.5 9.52 0.952

4.0 9.89 0.989

4.5 9.95 0.995

5.0 9.98 0.998

C₀ = Initial ¹²⁵Sb activity in the tracer solution (10 Bq/mL)

Table 2: Partitioning of ¹²⁵Sb in a Contaminated
Sediment Sample Determined by Sequential Extraction

Fraction ¹²⁵Sb Activity (Bq/g) Percentage of Total (%)

F1: Exchangeable 2.5 5

F2: Carbonate bound 7.5 15

F3: Fe-Mn oxide bound 25.0 50

F4: Organically bound 10.0 20

F5: Residual 5.0 10

Total 50.0 100

Mandatory Visualization
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Caption: Workflow for a ¹²⁵Sb soil column leaching experiment.
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Caption: Workflow for sequential extraction of ¹²⁵Sb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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